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Compound of Interest

Compound Name: 2-Mercaptophenol

Cat. No.: B073258

An In-depth Technical Guide to 2-Mercaptophenol and its Synonyms for Researchers,
Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of 2-Mercaptophenol (also known as
2-hydroxythiophenol), a versatile chemical compound with applications in various fields of
research and development. This document details its chemical synonyms, physicochemical
properties, a plausible synthetic protocol, and its potential applications, particularly focusing on
its role as a synthetic building block and its antioxidant properties. The information is presented
to be a valuable resource for researchers, scientists, and professionals in drug development.

Chemical Synonyms and Identifiers

2-Mercaptophenol is known by a variety of names in chemical literature and commerce. A
comprehensive list of its synonyms and identifiers is provided in the table below for easy
reference.
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Identifier Type Identifier Citation
IUPAC Name 2-sulfanylphenol [1]
Common Name 2-Mercaptophenol [21[31[4]
Synonym 2-Hydroxythiophenol [21[31[5]
Synonym o-Hydroxythiophenol [2][6]
Synonym 2-Hydroxybenzenethiol [2][6]
Synonym o-Mercaptophenol [2][4]
Synonym Monothiocatechol [2]
CAS Number 1121-24-0 [21[31[4]
Molecular Formula C6H60S [4115]
InChi Key VMKYTRPNOVFCGZ- o
UHFFFAOYSA-N
SMILES OclccececlS [7]

Physicochemical Properties

The physical and chemical properties of 2-Mercaptophenol are summarized in the table

below. These properties are crucial for its handling, storage, and application in experimental

settings.
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Property Value Citation
Molecular Weight 126.18 g/mol [4]
Appearance (-:Ieér pale green to yellow ]
liquid
Melting Point 20 °C [4]
Boiling Point 40 °C [4]
Density 1.255 g/mL at 25 °C [4][5]
Flash Point 97 °C [4]
pKa 6.80 + 0.43 (Predicted) [4]
Chloroform (Sparingly),
Solubility DMSO, Met;aiol (Slifg)htly) 4
Refractive Index 1.606 (4]
Air Sensitivity Air Sensitive [21[4]

Synthesis of 2-Mercaptophenol: An Experimental

Protocol

A general and effective method for the synthesis of thiophenols from phenols involves the

Newman-Kwart rearrangement. The following is a plausible, detailed three-step experimental

protocol for the synthesis of 2-Mercaptophenol starting from catechol. This procedure is

adapted from a general method for preparing thiophenols.[1]

Step 1: Monobenzylation of Catechol

¢ Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 22.0 g (0.2 mol) of catechol in 200 mL of ethanol.

o Addition of Base: To this solution, add 11.2 g (0.2 mol) of potassium hydroxide. Stir the

mixture until the KOH is completely dissolved.
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Addition of Benzyl Chloride: Slowly add 25.3 g (0.2 mol) of benzyl chloride to the reaction
mixture.

Reaction: Heat the mixture to reflux and maintain for 4 hours.

Work-up: After cooling to room temperature, pour the reaction mixture into 500 mL of cold
water. Extract the aqueous layer with diethyl ether (3 x 100 mL). Combine the organic layers,
wash with brine, and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified
by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 2-
(benzyloxy)phenol.

Step 2: Formation and Rearrangement of O-(2-(benzyloxy)phenyl) dimethylthiocarbamate

Thiocarbamate Formation: Dissolve the 2-(benzyloxy)phenol obtained from Step 1 in a
suitable solvent like pyridine. Add an equimolar amount of N,N-dimethylthiocarbamoyl
chloride. Stir the reaction at room temperature overnight.

Work-up and Purification: Quench the reaction with water and extract the product with diethyl
ether. Wash the organic layer with dilute HCI, followed by brine, and dry over anhydrous
sodium sulfate. Purify the crude product by recrystallization or column chromatography to
obtain O-(2-(benzyloxy)phenyl) dimethylthiocarbamate.

Newman-Kwart Rearrangement: Heat the purified O-aryl dimethylthiocarbamate under an
inert atmosphere at a high temperature (typically 200-250 °C) until the rearrangement to the
S-aryl isomer is complete (monitoring by TLC).

Step 3: Hydrolysis and Deprotection to Yield 2-Mercaptophenol

o Hydrolysis: To the S-(2-(benzyloxy)phenyl) dimethylthiocarbamate, add a solution of sodium
hydroxide in aqueous ethanol. Reflux the mixture for several hours to hydrolyze the
thiocarbamate.

o Deprotection: After hydrolysis, the benzyl protecting group can be removed by catalytic
hydrogenation (e.g., using H2 gas and a Palladium on carbon catalyst) to yield the final
product, 2-Mercaptophenol.
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» Final Work-up and Purification: After deprotection, acidify the reaction mixture with dilute HCI
and extract the product with diethyl ether. Dry the organic layer and remove the solvent. The
crude 2-Mercaptophenol can be purified by vacuum distillation.

Synthesis Workflow for 2-Mercaptophenol

Step 1: Monobenzylation Step 2: Newman-Kwart Rearrangement Step 3: Hydrolysis & Deprotection

1. N,N-Dimethylthiocarbamoyl chloride
2. Heat (200-250°C)

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Mercaptophenol from catechol.

Chemical Reactivity and Applications

2-Mercaptophenol exhibits dual reactivity due to the presence of both a hydroxyl and a thiol
group, making it a valuable intermediate in organic synthesis.

» Nucleophilicity of the Thiol Group: The thiol group is a strong nucleophile and readily reacts
with various electrophiles. This reactivity is fundamental to its use as a building block for
more complex molecules.[8][9]

o Antioxidant Properties: Phenolic and thiolic compounds are known for their antioxidant
activities. 2-Mercaptophenol can act as a radical scavenger, which is a property of interest
in the study of oxidative stress-related pathologies.[10]

e Precursor in Synthesis: It is used in the synthesis of various compounds, including
pharmaceuticals and dyes.[3]
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General Reactivity of 2-Mercaptophenol

Electrophile (E+)
e.g., Alkyl halide

2-Mercaptophenol

Nucleophilic Attack Reaction at Thiol

[S—Substituted Producg
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Caption: Reaction of 2-Mercaptophenol with an electrophile.

Potential Role in Signaling Pathways and
Experimental Workflows

While specific signaling pathways directly modulated by 2-Mercaptophenol are not extensively
documented in publicly available literature, its chemical nature as a phenolic thiol suggests

potential interactions with pathways sensitive to redox state.
Hypothetical Influence on Oxidative Stress Signaling:

As an antioxidant, 2-Mercaptophenol could theoretically influence signaling pathways
regulated by reactive oxygen species (ROS). For instance, it could potentially modulate the
Keapl-Nrf2 pathway, a critical regulator of cellular antioxidant responses. By reducing ROS
levels, it might prevent the oxidation of Keapl, leading to the stabilization and nuclear
translocation of Nrf2, which in turn would upregulate the expression of antioxidant enzymes.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b073258?utm_src=pdf-body-img
https://www.benchchem.com/product/b073258?utm_src=pdf-body
https://www.benchchem.com/product/b073258?utm_src=pdf-body
https://www.benchchem.com/product/b073258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical Modulation of Nrf2 Pathway by 2-Mercaptophenol

2-Mercaptophenol
(Antioxidant)
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Activates Transcription

Antioxidant Enzymes
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Caption: Potential influence on the Keap1-Nrf2 antioxidant pathway.

Experimental Workflow: Antioxidant Activity Assessment
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A common experimental workflow to assess the antioxidant capacity of a compound like 2-
Mercaptophenol involves in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) or
ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.

Workflow for Antioxidant Activity Assay

Sample Preparation

2-Mercaptophenol in a suitable solve

Prepare stock solution of )
nt
-

DPPH RadicaIchavenging Assay

Mix 2-Mercaptophenol dilutions
with DPPH solution

Incubate in the dark
at room temperature
Data Analysis
Measure absorbance at ~517 nm

using a spectrophotometer
Calculate percentage of
radical scavenging activity
(Determine IC50 value)
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Caption: General workflow for assessing antioxidant activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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